Cas no 341020-22-2 (N-(3-Acetylphenyl)-3-methoxybenzamide)

• Product Name: N-(3-Acetylphenyl)-3-methoxybenzamide
• CAS No: 341020-22-2
• MF: C₁₆H₁₅NO₃
• MW: 269.295204401016
• CID: 5698597
• Update Time: 2025-07-20

N-(3-Acetylphenyl)-3-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-(3-acetylphenyl)-3-methoxybenzamide
• Benzamide, N-(3-acetylphenyl)-3-methoxy-
• N-(3-Acetylphenyl)-3-methoxybenzamide

• Inchi： 1S/C16H15NO3/c1-11(18)12-5-3-7-14(9-12)17-16(19)13-6-4-8-15(10-13)20-2/h3-10H,1-2H3,(H,17,19)
• InChI Key： HGXZYLPXDVXEKZ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(C(C)=O)=C1)(=O)C1=CC=CC(OC)=C1

Experimental Properties

• Density: 1.203±0.06 g/cm3(Predicted)
• Melting Point: 105-106 °C
• Boiling Point: 370.5±27.0 °C(Predicted)
• pka: 13.24±0.70(Predicted)

Additional information on N-(3-Acetylphenyl)-3-methoxybenzamide

Comprehensive Analysis of N-(3-Acetylphenyl)-3-methoxybenzamide (CAS No. 341020-22-2): Properties, Applications, and Industry Insights

N-(3-Acetylphenyl)-3-methoxybenzamide (CAS No. 341020-22-2) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This methoxy-substituted benzamide derivative combines an acetylphenyl group with a methoxybenzamide moiety, making it a subject of interest for drug discovery and material science. The compound's molecular formula C16H15NO3 and molecular weight of 269.30 g/mol position it as a mid-sized molecule with balanced lipophilicity, a characteristic highly valued in medicinal chemistry.

Recent studies highlight the growing importance of benzamide-based compounds in developing targeted therapies, particularly in oncology and neurology. The 3-methoxybenzamide scaffold present in this compound is known to interact with various biological targets, including enzymes and receptors, making CAS 341020-22-2 a potential candidate for further pharmacological evaluation. Researchers are particularly interested in its structure-activity relationship (SAR) and how modifications to its acetylphenyl or methoxy groups might enhance bioactivity.

From a synthetic chemistry perspective, N-(3-Acetylphenyl)-3-methoxybenzamide serves as an important chemical intermediate for more complex molecules. Its dual functional groups allow for diverse chemical transformations, enabling the creation of novel compounds with tailored properties. The pharmaceutical industry has shown increasing demand for such multifunctional intermediates, especially those that can serve as building blocks for drug candidates with improved pharmacokinetic profiles.

The compound's physicochemical properties have been carefully characterized to support its various applications. With a melting point range typically between 145-150°C and moderate solubility in common organic solvents, 341020-22-2 demonstrates stability under standard laboratory conditions. These characteristics make it suitable for scale-up processes in industrial settings, addressing one of the key challenges in chemical manufacturing - the transition from small-scale synthesis to commercial production.

In the context of green chemistry initiatives, researchers are exploring more sustainable synthetic routes to produce N-(3-Acetylphenyl)-3-methoxybenzamide. Current efforts focus on reducing organic solvent usage, minimizing waste generation, and improving atom economy in its preparation. These developments align with the pharmaceutical industry's growing emphasis on environmentally friendly synthesis and process optimization, responding to both regulatory pressures and corporate sustainability goals.

Analytical characterization of CAS 341020-22-2 typically involves advanced techniques such as HPLC purity analysis, mass spectrometry, and NMR spectroscopy. These methods ensure the compound meets the stringent quality standards required for research and development applications. The availability of comprehensive spectral data and certificates of analysis has become increasingly important for researchers who need to verify compound identity and purity before initiating studies.

The commercial availability of N-(3-Acetylphenyl)-3-methoxybenzamide from specialty chemical suppliers has facilitated its adoption across multiple research areas. Current market trends show growing demand for such fine chemicals, driven by expanding drug discovery programs and academic research initiatives. Suppliers often provide the compound in various packaging options, from milligram quantities for initial screening to kilogram scales for more extensive studies, catering to diverse research needs.

Looking forward, the potential applications of 341020-22-2 continue to expand as researchers uncover new biological activities associated with its molecular framework. The compound's privileged structure makes it particularly valuable for fragment-based drug discovery, where it can serve as a starting point for developing more potent and selective therapeutic agents. This approach aligns with current trends in precision medicine and personalized therapeutics, areas that are receiving significant investment from both public and private sectors.

In material science applications, the methoxybenzamide moiety of this compound has shown promise in the development of functional materials. Researchers are investigating its potential use in liquid crystal formulations and organic electronic components, where its molecular structure may contribute to desired electronic or optical properties. These applications highlight the versatility of N-(3-Acetylphenyl)-3-methoxybenzamide beyond traditional pharmaceutical uses.

For researchers working with CAS 341020-22-2, proper handling procedures and storage conditions are essential to maintain compound integrity. Standard recommendations include storage in a cool, dry environment, protected from light and moisture. While the compound doesn't present significant handling hazards, adherence to good laboratory practices ensures reliable experimental results and compound stability over time.

The intellectual property landscape surrounding N-(3-Acetylphenyl)-3-methoxybenzamide reflects its potential value in various applications. Patent literature reveals ongoing interest in this chemical space, with several filings covering its derivatives and synthetic methods. This activity suggests that 341020-22-2 and related compounds may play important roles in future commercial products, particularly in the healthcare and advanced materials sectors.

As analytical technologies advance, researchers are gaining deeper insights into the molecular interactions and biological effects of compounds like N-(3-Acetylphenyl)-3-methoxybenzamide. Techniques such as cryo-EM and AI-assisted molecular modeling are providing unprecedented views of how such molecules interact with biological targets, accelerating the discovery of new applications. These technological advancements are transforming how researchers approach compound characterization and optimization.

The global market for specialized compounds like 341020-22-2 continues to grow, driven by increasing R&D expenditures in both pharmaceutical and material science sectors. Market analysts note particular growth in demand for high-purity research chemicals and custom synthesis services, trends that benefit suppliers offering N-(3-Acetylphenyl)-3-methoxybenzamide and similar compounds. This economic context underscores the compound's relevance in contemporary chemical research and development.

For laboratories considering working with CAS 341020-22-2, establishing reliable quality control protocols is essential. Implementing rigorous analytical methods for identity confirmation and purity assessment ensures experimental reproducibility - a critical factor in both academic and industrial research settings. Many research groups now incorporate stability studies into their compound evaluation protocols to better understand long-term storage characteristics.

In conclusion, N-(3-Acetylphenyl)-3-methoxybenzamide (CAS No. 341020-22-2) represents an important compound at the intersection of pharmaceutical research and material science. Its versatile chemical structure, combined with growing understanding of its potential applications, positions it as a valuable tool for researchers across multiple disciplines. As scientific knowledge expands and technological capabilities advance, the full potential of this interesting molecule continues to unfold, offering promising opportunities for innovation in both healthcare and advanced materials development.